Cas no 1807120-60-0 (2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol
• CAS No: 1807120-60-0
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4878020
• Update Time: 2025-10-30

2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-3-13-7(2-12)8(9(10)11)6(5)4-14/h3,9,14H,4H2,1H3
• InChI Key： LFAPWFAKLAOHNX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C)C=1CO)F

Computed Properties

• Exact Mass: 198.06
• Monoisotopic Mass: 198.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol

2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol: A Comprehensive Overview

The compound 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol (CAS No. 1807120-60-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile applications. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, making it a valuable subject for both fundamental research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve high yields and purity. These methods not only enhance the scalability of production but also contribute to the development of greener chemical processes. The synthesis of this compound has been optimized through the use of advanced catalysts and reaction conditions, ensuring minimal environmental impact while maintaining high efficiency.

The structural features of 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol make it an excellent candidate for exploring its electronic properties. Studies have shown that the cyano group at position 2 significantly influences the molecule's electron-withdrawing characteristics, while the difluoromethyl group at position 3 introduces steric effects and further modulates the electronic distribution. The methyl group at position 5 adds to the molecule's stability, while the hydroxymethyl group at position 4 provides additional functionalization opportunities.

One of the most promising applications of this compound lies in its potential use in pharmaceuticals. The unique combination of substituents on the pyridine ring allows for interactions with biological targets, making it a valuable lead compound in drug discovery programs. Recent studies have explored its role as a potential inhibitor of certain enzymes and receptors, highlighting its therapeutic potential. Additionally, its ability to form hydrogen bonds due to the hydroxymethyl group enhances its bioavailability and pharmacokinetic properties.

In materials science, 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol has shown promise as a building block for advanced materials such as conductive polymers and organic semiconductors. Its electron-withdrawing groups can modulate the electronic properties of these materials, making them suitable for applications in electronics and optoelectronics. Researchers have also investigated its use in self-assembling monolayers and nanocomposites, where its functional groups play a critical role in surface modification and nanostructure formation.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles to ensure its safe use in industrial and pharmaceutical applications. Results indicate that under controlled conditions, the compound exhibits low toxicity and favorable biodegradation rates, aligning with current sustainability goals in chemical manufacturing.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and interaction with other molecules. These computational studies complement experimental findings, offering a comprehensive understanding of the compound's behavior in different chemical environments.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-methylpyridine-4-methanol (CAS No. 1807120-60-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and functionalities, positioning it as a key player in future technological advancements.